4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride

• CAS No.: 38920-77-3
• Molecular Formula: C26H42Cl2N2O4S2
• Molecular Weight: 581.7 g/mol
• IUPAC Name: 4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride
• InChI: InChI=1S/C26H40N2O4S2.2ClH/c1-29-23-7-11-25(12-8-23)31-19-5-3-15-27-17-21-33-34-22-18-28-16-4-6-20-32-26-13-9-24(30-2)10-14-26;;/h7-14,27-28H,3-6,15-22H2,1-2H3;2*1H
• InChI Key: RYGURGQOSOMAIK-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)OCCCC[NH2+]CCSSCC[NH2+]CCCCOC2=CC=C(C=C2)OC.[Cl-].[Cl-]

Description

The compound 4-(4-methoxyphenoxy)butyl-[2-[2-[4-(4-methoxyphenoxy)butylazaniumyl]ethyldisulfanyl]ethyl]azanium;dichloride is a dimeric quaternary ammonium salt characterized by two 4-(4-methoxyphenoxy)butyl chains linked via a disulfide (-S-S-) bridge. Each chain terminates in an azanium (NH₃⁺) group, stabilized by dichloride counterions. This structure imparts unique physicochemical properties, such as amphiphilicity and redox sensitivity due to the disulfide bond .

The methoxyphenoxy groups may enhance lipid solubility, influencing bioavailability, while the disulfide bridge could enable controlled release under reducing conditions .

Comparison with Similar Compounds

Structural Comparison

The compound’s key structural features are compared with analogs in Table 1.

Table 1: Structural Comparison

Compound Name	Molecular Formula	Functional Groups	Molecular Weight (g/mol)	Key Features
Target Compound	C₃₂H₄₂Cl₂N₂O₄S₂	Methoxyphenoxy, disulfide, quaternary ammonium	~700	Dimeric structure with redox-sensitive disulfide bridge
2-[4-[[(4-Chlorophenyl)azaniumylidene-phenylmethyl]amino]phenoxy]ethyl-di(propan-2-yl)azanium;dichloride	C₂₉H₃₈Cl₂N₃O	Chlorophenyl, quaternary ammonium, ether	~530	Monomeric with chlorophenyl and isopropyl groups
Difenoxuron	C₁₆H₁₇N₃O₃	Methoxyphenoxy, urea	299.3	Herbicidal activity via urea moiety
(±)-1-(2H)-Phthalazinone derivative	C₂₂H₂₄ClN₃O•HCl	Phthalazinone, chlorophenyl	434.3	Antimicrobial via heterocyclic core

Key Observations :

• The target compound’s disulfide bridge distinguishes it from monomeric quaternary ammonium salts (e.g., ), enabling reversible dimerization under redox conditions.
• Unlike urea-based herbicides (e.g., difenoxuron ), the target lacks hydrogen-bonding motifs but may exhibit surfactant-like behavior due to its amphiphilic structure.

Physicochemical Properties

Table 2: Property Comparison

Compound	Solubility	Stability	LogP	Applications
Target Compound	Moderate in polar solvents (e.g., ethanol)	Sensitive to reducing agents (disulfide cleavage)	~3.5	Potential drug delivery carrier, surfactant
Benzalkonium Chloride	High in water	Stable under acidic conditions	1.2	Antimicrobial preservative
4-(3-Chloro-2-(4-dimethylaminophenyl)-4-oxoazetidin-1-yl) benzoic acid	Low in water	Photolabile	2.8	Antibacterial (β-lactam analog)

Key Observations :

• The target’s disulfide bond reduces aqueous solubility compared to benzalkonium chloride but enhances responsiveness to biological reducing environments (e.g., glutathione) .
• Higher LogP (~3.5) suggests better membrane permeability than polar azetidinone derivatives .